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Introduction

Fehling's solution is a widely utilized chemical reagent in analytical chemistry, particularly in the
fields of biochemistry and drug development, for the detection of reducing substances.[1] It is
principally used to differentiate between water-soluble aldehydes and ketone functional groups.
[2] A common application is the determination of reducing sugars, which is crucial in various
biological and pharmaceutical assays.[1][3] The reagent is composed of two separate
solutions, Fehling's A (an aqueous solution of copper(ll) sulfate) and Fehling's B (an alkaline
solution of potassium sodium tartrate, also known as Rochelle salt), which are mixed in equal
volumes immediately prior to use to form the active deep blue reagent.[2][4]

The Rochelle salt in Fehling's solution acts as a chelating agent, forming a stable bis(tartrate)
complex with Cu?* ions in an alkaline medium.[1][5] This prevents the precipitation of copper(ll)
hydroxide.[6] When heated in the presence of a reducing agent, such as an aldehyde, the
copper(ll) ions are reduced to copper(l) ions, resulting in the formation of a characteristic brick-
red precipitate of copper(l) oxide.[2][5]

This document provides a detailed protocol for the preparation of Fehling's solution, intended
for researchers, scientists, and drug development professionals.
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The following table summarizes the quantitative composition of Fehling's solutions A and B.

Several formulations exist; a commonly cited and reliable formulation is presented below.

. Chemical Molar Mass ( Concentration
Solution Reagent
Formula g/mol ) (glL)

Copper(ll)

Fehling's A Sulfate CuS0a4-:5H20 249.68 69.3 g/L
Pentahydrate
Potassium

) Sodium Tartrate KNaCsH40e6-4H:>

Fehling's B 282.22 346 g/L
Tetrahydrate 0]
(Rochelle Salt)

Sodium

_ NaOH 40.00 100 g/L
Hydroxide

Note: The concentrations are based on a final volume of 1 liter of each solution.

Experimental Protocols

1. Preparation of Fehling's Solution A (Copper(ll) Sulfate Solution)

o Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20), analytical reagent grade

o Distilled or deionized water

o Dilute sulfuric acid

o 500 mL volumetric flask

o Beaker

o Glass stirring rod

o Weighing scale
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e Procedure:

o

Weigh out 34.65 g of copper(ll) sulfate pentahydrate.[4]

Transfer the copper sulfate to a beaker containing approximately 400 mL of distilled water.

Stir the solution with a glass rod until the copper sulfate is completely dissolved.

Add a few drops of dilute sulfuric acid to the solution.[7]

Carefully transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask.

Add distilled water to the volumetric flask until the meniscus reaches the 500 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store in a clean, properly labeled glass bottle with a rubber stopper at room temperature.

[1](8]

2. Preparation of Fehling's Solution B (Alkaline Rochelle Salt Solution)

o Materials:

Potassium sodium tartrate tetrahydrate (KNaCsH40Os:-4H20), analytical reagent grade

Sodium hydroxide (NaOH), pellets or flakes, analytical reagent grade

Distilled or deionized water

500 mL volumetric flask

Beaker

Glass stirring rod

Weighing scale
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e Procedure:

o Weigh out 173 g of potassium sodium tartrate tetrahydrate (Rochelle salt) and 50 g of
sodium hydroxide.[4]

o Carefully transfer the sodium hydroxide to a beaker containing approximately 400 mL of
distilled water. Caution: The dissolution of sodium hydroxide is highly exothermic. The
beaker will become hot. Handle with care.

o Stir the solution gently until the sodium hydroxide is completely dissolved. Allow the
solution to cool to room temperature.

o Once cooled, add the weighed Rochelle salt to the sodium hydroxide solution.

o Stir until the Rochelle salt is completely dissolved.

o Transfer the solution to a 500 mL volumetric flask.

o Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask.

o Add distilled water to the volumetric flask until the meniscus reaches the 500 mL mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Store in a clean, properly labeled glass bottle with a rubber stopper at room temperature.

[1][8]
3. Preparation of Active Fehling's Solution (for immediate use)
e Procedure:

o Just before performing a test, mix equal volumes of Fehling's solution A and Fehling's
solution B in a clean test tube or flask.[1][4]

o The resulting solution should be a deep blue color and is the active Fehling's reagent.[3]

o This mixed solution is not stable and should be used immediately.[7][9]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.vedantu.com/jee-main/chemistry-fehling-solution
https://byjus.com/jee/fehlings-solution/
https://itwreagents.com/itwreagents_files/ce_ivd_instructions/CEIVD08/en_GB.pdf
https://byjus.com/jee/fehlings-solution/
https://www.vedantu.com/jee-main/chemistry-fehling-solution
https://mlsu.ac.in/econtents/0_fehlings.pdf
https://allen.in/jee/chemistry/fehlings-solution
https://www.uni-stuttgart.de/universitaet/profil/historie/impulse/hintergrund.php?hid=40&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, when handling chemicals.

Sodium hydroxide is corrosive and can cause severe burns. Handle with extreme care.

Copper(ll) sulfate is harmful if swallowed and is an irritant. Avoid contact with skin and eyes.

Work in a well-ventilated area.

Mandatory Visualization
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Weigh Copper() Sulfate Preparation of Active Fehling’s Reagent
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Caption: Workflow for the preparation of Fehling's solutions A, B, and the active reagent.
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Caption: Principle of the Fehling's test reaction with a reducing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Fehling's Solution with Rochelle Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908141#protocol-for-preparing-fehling-s-solution-
with-rochelle-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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